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Compound of Interest

Compound Name:
N-(6-Methoxy-8-quinolinyl)-4-

methylbenzenesulfonamide

Cat. No.: B021832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of TSQ (N-(6-methoxy-8-quinolyl)-p-toluenesulfonamide), a widely used

fluorescent zinc sensor. Adherence to these guidelines is crucial for ensuring the quality and

reliability of experimental results.

Introduction
TSQ is a membrane-permeable fluorescent probe used for the detection of intracellular zinc

ions (Zn²⁺). It forms a fluorescent complex with zinc, allowing for the visualization and

quantification of labile zinc pools within cells.[1][2] Proper preparation of a concentrated stock

solution is a critical first step for accurate and reproducible experimental outcomes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of TSQ is provided in the table below.

This information is essential for accurate calculations and proper handling of the compound.
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Property Value Reference

Synonyms

6-Methoxy-8-p-

toluenesulfonamido-quinoline,

N-(6-Methoxy-8-quinolinyl)-4-

methylbenzenesulfonamide

Molecular Formula C₁₇H₁₆N₂O₃S

Molecular Weight 328.38 g/mol [1]

Appearance Off-white to beige solid powder [1]

Excitation Maximum (Ex) ~334 nm [3][4]

Emission Maximum (Em)
~495 nm (when complexed

with Zn²⁺)
[3][4]

Solubility and Recommended Solvents
TSQ exhibits limited solubility in aqueous solutions but is readily soluble in dimethyl sulfoxide

(DMSO). Therefore, DMSO is the recommended solvent for preparing high-concentration stock

solutions.

Solvent Solubility Notes Reference

DMSO
≥ 80 mg/mL (243.61

mM)

Sonication may be

required for complete

dissolution at high

concentrations.

[5]

Aqueous Buffers Poor

Direct dissolution in

aqueous buffers is not

recommended for

stock solutions.
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TSQ powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM TSQ Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TSQ in DMSO. This

concentration is a convenient starting point for subsequent dilutions to working concentrations.

Calculate the required mass of TSQ:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 328.38 g/mol = 3.28 mg

Weigh the TSQ powder:

Carefully weigh out 3.28 mg of TSQ powder using an analytical balance and place it into a

microcentrifuge tube or amber glass vial.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the TSQ powder.

Dissolve the TSQ:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
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If the TSQ does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Storage:

Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Working Solutions
The working concentration of TSQ can vary depending on the cell type and experimental

design but typically ranges from 1 to 10 µM.[5]

Thaw a single aliquot of the 10 mM TSQ stock solution.

Dilute the stock solution in an appropriate buffer (e.g., DPBS or other physiological buffers)

to the desired final concentration. For example, to prepare 1 mL of a 10 µM working solution:

Add 1 µL of the 10 mM TSQ stock solution to 999 µL of buffer.

Mix thoroughly by gentle vortexing or inversion.

The working solution should be prepared fresh and used immediately. Protect the solution

from light.

Storage and Stability
Proper storage of the TSQ stock solution is critical to maintain its integrity and performance.
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Storage Condition Shelf Life Notes Reference

Powder Up to 3 years at -20°C

Store in a desiccator

to minimize moisture

exposure.

[5]

Stock Solution in

DMSO
Up to 1 year at -80°C

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

[5]

Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling TSQ powder and solutions.

Handle the compound in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Visualized Workflow
The following diagram illustrates the workflow for preparing a TSQ stock solution and

subsequent working solutions.

Stock Solution Preparation Working Solution Preparation

Weigh TSQ Powder Add Anhydrous DMSO
Calculate Mass

Vortex / Sonicate to Dissolve Aliquot into Single-Use Tubes Store at -20°C to -80°C
(Protected from Light) Thaw One Aliquot Dilute in Buffer

(e.g., 1-10 µM)

C1V1 = C2V2
Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for TSQ stock and working solution preparation.

Signaling Pathway and Experimental Logic
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The following diagram illustrates the mechanism of TSQ as a fluorescent zinc sensor in a

cellular context.
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Caption: Mechanism of TSQ for intracellular zinc detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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